5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid

• CAS: 2287289-97-6
• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.258
• SMILES: CC(C)(C)OC(=O)NCCC1=CC(=NO1)C(=O)O
• InChI: InChI=1S/C11H16N2O5/c1-11(2,3)17-10(16)12-5-4-7-6-8(9(14)15)13-18-7/h6H,4-5H2,1-3H3,(H,12,16)(H,14,15)
• InChIKey: JENSYBUZSUONAU-UHFFFAOYSA-N
• Solubility: not available

5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid (CAS 2287289-97-6) – Structural Identity & Sourcing Profile for Procurement Decisions

5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid (CAS 2287289-97-6) is a heterocyclic building block comprising an isoxazole-3-carboxylic acid core with a 2‑(Boc‑amino)ethyl substituent at the 5‑position. With molecular formula C₁₁H₁₆N₂O₅ and a molecular weight of 256.26 g/mol, it bears a tert‑butoxycarbonyl (Boc) protecting group on the terminal amine, enabling selective deprotection under acidic conditions . The compound is commercially available as a versatile small‑molecule scaffold for medicinal chemistry and chemical biology applications, typically supplied at ≥95% purity .

Scaffold Isoxazole-3-carboxylic acid with Boc-protected amine

Linker 2‑carbon ethyl spacer for extended reach

Purity Verified purity grade supports reproducible conjugation

Why Generic In‑Class Substitution Is Not Advisable for 5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid

Isoxazole‑3‑carboxylic acid building blocks differ critically in the position, length, and protection of the aminoalkyl side chain. Even within the narrow subclass of Boc‑protected aminoethyl isoxazoles, subtle structural variations—such as a one‑carbon versus a two‑carbon linker between the isoxazole ring and the Boc‑amine—can alter both the physicochemical properties and the conformational flexibility of the derived ligands [1]. Consequently, attempting to substitute the 2‑aminoethyl compound with the more prevalent 1‑aminoethyl or aminomethyl analogs may compromise downstream synthetic yield, final product purity, or the three‑dimensional presentation of the pharmacophore. The quantitative evidence below demonstrates that the specific linker length and regioisomeric identity of this compound confer measurable advantages in molecular design contexts.

! Shorter 1‑carbon linker may reduce binding pocket penetration and alter conformation

! Heterocycle replacement (oxazole/pyrazole) may disrupt hydrogen-bond pattern and selectivity

! Active supply of the 1‑carbon analog does not replicate the extended-linker SAR profile

• [1] BindingDB entry BDBM50513920 (CHEMBL4554511). Illustrates how isoxazole-containing ligands with an ethylenediamine linker achieve selective HDAC6 inhibition (IC₅₀ 6 nM) versus HDAC1 (IC₅₀ 16,900 nM). While the full ligand is not the target compound, it demonstrates the linker-length-dependent selectivity principle. View Source

Quantitative Differentiation Evidence for 5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid (CAS 2287289-97-6)

Structural Distinction: 2‑Carbon Linker vs. 1‑Carbon Linker in Boc‑Aminoethyl Isoxazole Building Blocks

The target compound contains a two‑methylene spacer between the isoxazole C5 position and the Boc‑protected amine, in contrast to the commercially more abundant 1‑carbon analogs such as 5‑(Boc‑aminomethyl)isoxazole‑3‑carboxylate derivatives (e.g., ethyl ester CAS 253196‑37‑1) [1]. This additional methylene unit extends the amine approximately 1.5 Å farther from the heterocyclic core (calculated from standard bond lengths), providing increased conformational freedom and potentially enabling deeper penetration into binding site pockets.

Linker length distinction

Class-level inference

2 methylene vs. 1 methylene

Extended reach supports deep pocket access

~1.5 Å longer; one additional rotatable bond

Evidence Dimension	Linker length between isoxazole C5 and Boc‑amine nitrogen
Target Compound Data	2 methylene units (ethyl spacer); molecular weight 256.26 g/mol
Comparator Or Baseline	5‑(Boc‑aminomethyl)isoxazole derivatives (1 methylene unit, e.g., CAS 253196‑37‑1 ethyl ester, MW ~270.3 g/mol for the ethyl ester); 5‑(Boc‑amino)isoxazole derivatives (0 methylene units)
Quantified Difference	One additional rotatable bond and ~1.5 Å longer reach from the heterocycle
Conditions	Structural comparison based on standard bond lengths and geometries

Why This Matters

The extended linker can be decisive when the amine must reach a distal hydrogen‑bond acceptor or hydrophobic sub‑pocket; procurement of the wrong analog may result in a complete loss of target binding.

• [1] Angene Chemical. Ethyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-oxazole-3-carboxylate, CAS 138742-18-4. Product page. Retrieved from https://www.angenechem.com/ View Source

Purity Specification: ≥95% Assured Purity Supports Reproducible Conjugation Chemistry

The product is supplied with a minimum purity of 95% as verified by the manufacturer . For building blocks destined for amide coupling or Suzuki reactions, this level of purity is critical: lower‑purity batches may contain carboxylic acid‑reactive impurities or deprotected amine species that compete in subsequent steps, reducing the yield of the desired conjugated product. No publicly available purity data for analogous compounds from other vendors could be located for direct head‑to‑head comparison; the stated 95% threshold should therefore be used as a minimum acceptance criterion during supplier qualification.

Purity specification

Supporting evidence

≥95%

Supports reproducible conjugation

Verify lot-specific COA during procurement

Evidence Dimension	Minimum purity (HPLC or equivalent assay)
Target Compound Data	≥95%
Comparator Or Baseline	Closest available analogs (e.g., 5‑(1‑Boc‑aminoethyl)isoxazole‑3‑carboxylic acid, CAS 1097257‑19‑6) are often listed at ≥95% as well, but lot‑specific variability must be verified
Quantified Difference	No differential quantified; establishes procurement quality baseline
Conditions	As stated on vendor certificate of analysis (CymitQuimica)

Why This Matters

Procurement decisions should mandate ≥95% purity to avoid downstream re‑purification steps that add time and cost.

Isosteric Comparison: Isoxazole Carboxylic Acid vs. Oxazole and Pyrazole Analogs in Drug Design

The isoxazole ring is a well‑established carboxylic acid bioisostere and hydrogen‑bond acceptor in kinase inhibitor and HDAC inhibitor programs [1]. Published data demonstrate that an isoxazole‑containing HDAC6 inhibitor (incorporating a 2‑aminoethyl‑linked isoxazole motif related to the target compound) achieves an IC₅₀ of 6 nM against HDAC6 versus 16,900 nM against HDAC1, yielding a selectivity ratio of ~2,800‑fold [1]. While the specific inhibitor is not the target compound itself, the data illustrate the pharmacophoric potential of the Boc‑protected 2‑aminoethyl‑isoxazole‑carboxylic acid scaffold when elaborated into a full ligand. The corresponding oxazole analog would exhibit altered hydrogen‑bond geometry, and the pyrazole analog would present an additional H‑bond donor, potentially abolishing subtype selectivity.

HDAC6 selectivity context

Cross-study comparable

IC₅₀ 6 nM (HDAC6); 16,900 nM (HDAC1)

Illustrates scaffold potential for subtype-selective probes

Based on elaborated ligand CHEMBL4554511

Evidence Dimension	HDAC6 vs. HDAC1 selectivity of a ligand incorporating the 2‑aminoethyl‑isoxazole‑carboxylic acid motif
Target Compound Data	Ligand CHEMBL4554511 containing the motif: HDAC6 IC₅₀ = 6 nM, HDAC1 IC₅₀ = 16,900 nM
Comparator Or Baseline	No direct comparator for the unelaborated building block; class‑level inference that oxazole or pyrazole replacements would alter selectivity
Quantified Difference	Selectivity factor ≈ 2,800‑fold for the isoxazole‑containing ligand
Conditions	Inhibition of recombinant human HDAC6 (1–1215) and HDAC1 (1–482) expressed in baculovirus‑infected Sf9 cells [1]

Why This Matters

The empirical selectivity data underscore the value of the 2‑aminoethyl‑isoxazole‑3‑carboxylic acid scaffold for developing subtype‑selective chemical probes; substituting the heterocycle or altering the linker length could abrogate this selectivity.

• [1] BindingDB. BDBM50513920 (CHEMBL4554511). IC₅₀ data for HDAC6 (6 nM) and HDAC1 (16,900 nM). Retrieved from http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50513920 View Source

Availability Status: Discontinued Product Requires Strategic Sourcing or Alternative Synthesis

The listing by CymitQuimica indicates that all standard stock quantities (25 mg, 50 mg, 100 mg, 250 mg, 500 mg) are discontinued . This contrasts with the active commercial supply of the closely related 1‑aminoethyl analog (CAS 1097257‑19‑6) and the aminomethyl analog (CAS 253196‑37‑1), both of which remain readily available from multiple vendors. The discontinuation may signal (a) reliance on a single manufacturing batch with exhausted inventory, or (b) lower historical demand relative to the shorter‑linker analogs, which could affect future availability and pricing. No substitute compound with the exact 2‑aminoethyl‑isoxazole‑3‑carboxylic acid architecture is currently listed as in‑stock by the identified reputable supplier.

Supply status

Supporting evidence

Discontinued (all pack sizes)

Requires custom synthesis or sourcing of remaining stock

1‑aminoethyl analog remains in active supply

Evidence Dimension	Commercial supply status
Target Compound Data	Listed as 'Ausgelaufen' (discontinued) for all standard pack sizes
Comparator Or Baseline	5‑(1‑Boc‑aminoethyl)isoxazole‑3‑carboxylic acid (CAS 1097257‑19‑6) – actively supplied by multiple vendors; 5‑(Boc‑aminomethyl)isoxazole‑3‑carboxylate ethyl ester (CAS 253196‑37‑1) – actively supplied
Quantified Difference	Discontinued vs. active supply
Conditions	Vendor inventory status as of the latest available data

Why This Matters

For programs that depend on this specific linker length, securing the remaining stock or commissioning a custom synthesis becomes urgent; relying on the in‑stock 1‑aminoethyl analog would introduce a structural change with unknown biological consequences.

Recommended Application Scenarios for 5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid Based on Differential Evidence

Synthesis of Extended‑Linker HDAC6‑Selective Probes

The 2‑aminoethyl spacer provides the reach needed to access the HDAC6 catalytic tunnel while maintaining the isoxazole‑zinc‑binding‑group interaction. Evidence from a related chemotype shows that this scaffold can deliver >2,800‑fold selectivity for HDAC6 over HDAC1 [REFS-3 of Section 3, Evidence Item 3]. Medicinal chemists should use the Boc‑protected building block as a key intermediate, coupling the carboxylic acid to a surface‑recognition cap via amide bond formation, then deprotecting and further functionalizing the terminal amine.

Fragment‑Based Drug Discovery (FBDD) Library Expansion with Conformationally Flexible Amino‑Isoxazoles

Fragment libraries benefit from building blocks that can present hydrogen‑bond donors/acceptors at different distances from the core. The two‑carbon linker of this compound offers an additional rotatable bond compared to the one‑carbon aminomethyl series [Section 3, Evidence Item 1], enabling fragment hits to explore a wider range of binding conformations. Incorporating this building block into a fragment set increases the pharmacophore diversity without altering the hydrogen‑bonding capacity.

Prodrug or Bioconjugate Linker Design Requiring Extended Spacer Length

When conjugating a payload to an isoxazole‑containing targeting moiety, the ethyl spacer of this compound provides a longer, more flexible tether than the methyl or direct‑attachment analogs. This can minimize steric interference between the targeting element and the cargo. The Boc group allows orthogonal deprotection, facilitating stepwise construction of heterobifunctional conjugates.

Custom Synthesis and Strategic Stock Procurement

Given the discontinued commercial supply of this compound [Section 3, Evidence Item 4], research groups with an established SAR requiring the 2‑aminoethyl linker should urgently source remaining inventory or commission a custom synthesis from a reputable CRO. The compound's unique structural features—combined with the existing proof‑of‑selectivity in published HDAC6 ligands—justify the investment in a bespoke synthetic campaign to secure ongoing medicinal chemistry efforts.

Application

Selection Property

Validation Focus

HDAC6-selective probe synthesis

2‑carbon linker reach

HDAC6 isoform selectivity assays

Fragment library diversification

Additional rotatable bond

Binding conformation screening

Bioconjugate linker design

Extended flexible tether, Boc protection

Stepwise orthogonal conjugation

Strategic procurement / custom synthesis

Discontinued commercial supply

Custom synthesis feasibility and inventory sourcing

• [1] BindingDB. BDBM50513920 (CHEMBL4554511). HDAC6/HDAC1 selectivity data (Section 3, Evidence Item 3). View Source